Cas no 16131-67-2 (1H-Isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-(2-thiazolyl)-)

• Product name: 1H-Isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-(2-thiazolyl)-
• CAS No: 16131-67-2
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 189615
• PubChem ID: 251547

1H-Isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-(2-thiazolyl)-
• 2-(1,3-thiazol-2-yl)-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• 2-(1,3-thiazol-2-yl)-3a,4,7,7a-tetrahydro-1h-isoindole-1,3(2h)-dione
• 2-thiazol-2-yl-3a,4,7,7a-tetrahydro-isoindole-1,3-dione
• AC1L5K2Y
• AC1Q6F6F
• AR-1C6042
• CTK4D0793
• HMS3086O03
• NCIOpen2_003785
• NSC72072
• CHEMBL2140456
• MLS002693760
• NSC-72072
• DTXSID50290959
• SMR001559702
• 16131-67-2

• Inchi： InChI=1S/C11H10N2O2S/c14-9-7-3-1-2-4-8(7)10(15)13(9)11-12-5-6-16-11/h1-2,5-8H,3-4H2
• InChI Key： LCKNJCZOPSAXKE-UHFFFAOYSA-N
• SMILES： C1=CSC(N2C(=O)C3CC=CCC3C2=O)=N1

Computed Properties

• Exact Mass: 234.0464
• Monoisotopic Mass: 234.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 388.5°C at 760 mmHg
• Flash Point: 188.8°C
• Refractive Index: 1.638
• PSA: 50.27
• LogP: 1.66370